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Introduction
Methyl 2-phenylnicotinate, with the chemical formula C₁₃H₁₁NO₂ and a molecular weight of

213.23 g/mol , is a pyridine derivative of significant interest in organic synthesis and medicinal

chemistry.[1] Its structure, featuring a phenyl group at the 2-position of the pyridine ring and a

methyl ester at the 3-position, presents a versatile scaffold for the development of novel

compounds. This technical guide provides a comprehensive review of the currently available

scientific literature on methyl 2-phenylnicotinate, focusing on its synthesis, chemical

properties, and reported biological activities.

Physicochemical Properties
A summary of the basic physicochemical properties of methyl 2-phenylnicotinate is provided

in the table below.

Property Value Reference

CAS Number 188797-88-8 [1]

Molecular Formula C₁₃H₁₁NO₂ [1]

Molecular Weight 213.23 g/mol [1]
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Synthesis and Characterization
Detailed experimental protocols for the synthesis of methyl 2-phenylnicotinate are not

extensively reported in the publicly available scientific literature. General synthetic strategies for

2-aryl-nicotinic acid esters often involve cross-coupling reactions, such as the Suzuki, Negishi,

or Stille reactions, which couple a halogenated nicotinic acid ester with a phenylboronic acid,

organozinc, or organotin reagent, respectively. Another potential route is the Hantzsch pyridine

synthesis, although specific conditions for this target molecule are not readily found.

Similarly, comprehensive spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for

methyl 2-phenylnicotinate is not widely available in public databases. The characterization of

related compounds, such as ethyl 2-methyl-6-phenylpyridine-3-carboxylate, has been

described and involves standard analytical techniques.[2] For instance, the structure of 2-

methyl-5-nitro-6-phenylnicotinohydrazide, a derivative, has been elucidated using ¹H NMR, ¹³C

NMR, and IR spectroscopy.[3][4]

Potential Biological Activities
While direct biological studies on methyl 2-phenylnicotinate are limited, research on related

2-phenylnicotinic acid derivatives suggests potential therapeutic applications.

Antifungal Activity
Derivatives of nicotinamide have been investigated for their antifungal properties. For example,

a study on 2-substituted nicotinamide derivatives identified compounds with potent activity

against Candida albicans.[5][6][7] The structure-activity relationship (SAR) studies in these

series highlight the importance of the substituent at the 2-position of the pyridine ring for

antifungal efficacy. While not directly testing methyl 2-phenylnicotinate, these findings

suggest that the 2-phenylnicotinate scaffold could be a valuable starting point for the design of

novel antifungal agents.

Anti-inflammatory Properties
Nicotinic acid and its derivatives are known to possess anti-inflammatory properties.[8][9][10]

[11] The mechanism of action is often linked to the modulation of inflammatory mediators.

Although no specific anti-inflammatory data for methyl 2-phenylnicotinate has been found, its
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structural similarity to other nicotinic acid derivatives suggests that it may exhibit similar

activities.

Experimental Protocols
Due to the limited availability of specific experimental data for methyl 2-phenylnicotinate, the

following sections provide generalized protocols for the synthesis and biological evaluation of

related nicotinic acid derivatives. These can serve as a starting point for the development of

specific methods for the target compound.

General Synthesis Workflow for 2-Aryl Nicotinic Acid
Esters (Illustrative)
The synthesis of 2-aryl nicotinic acid esters can be conceptually approached through a cross-

coupling reaction. The following diagram illustrates a general workflow for a Suzuki coupling

approach.

Starting Materials

Suzuki Coupling Reaction

Workup & Purification

Methyl 2-chloronicotinate

Pd Catalyst (e.g., Pd(PPh₃)₄)
Base (e.g., K₂CO₃)

Solvent (e.g., Toluene/Water)

Phenylboronic acid

Extraction
Chromatography

Methyl 2-phenylnicotinate
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Click to download full resolution via product page

Caption: General workflow for the synthesis of Methyl 2-phenylnicotinate via Suzuki coupling.

General Protocol for Antifungal Susceptibility Testing
(Broth Microdilution)
This protocol is adapted from studies on nicotinamide derivatives and can be used to assess

the antifungal activity of methyl 2-phenylnicotinate.[5]

Preparation of Fungal Inoculum: A standardized suspension of the fungal strain (e.g.,

Candida albicans) is prepared in a suitable broth medium (e.g., RPMI-1640).

Compound Dilution: A stock solution of methyl 2-phenylnicotinate in a suitable solvent

(e.g., DMSO) is prepared. Serial dilutions of the compound are then made in a 96-well

microtiter plate.

Inoculation: The fungal inoculum is added to each well of the microtiter plate containing the

diluted compound.

Incubation: The plate is incubated at an appropriate temperature (e.g., 35°C) for a specified

period (e.g., 24-48 hours).

Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the

lowest concentration of the compound that inhibits visible fungal growth.

The workflow for this experimental protocol can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. Ethyl 2-methyl-6-phenylpyridine-3-carboxylate | 1702-14-3 | Benchchem [benchchem.com]

3. mdpi.com [mdpi.com]

4. Synthesis, Structure and Biological Activity of 2-Methyl-5-nitro-6-phenylnicotinohydrazide-
Based Hydrazones - PubMed [pubmed.ncbi.nlm.nih.gov]

5. benchchem.com [benchchem.com]

6. Design, Synthesis and Structure-Activity Relationship Studies of Nicotinamide Derivatives
as Potent Antifungal Agents by Disrupting Cell Wall - PubMed [pubmed.ncbi.nlm.nih.gov]

7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

8. Anti-Inflammatory Activity of 1,2-Benzothiazine 1,1-Dioxide Derivatives [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b071911?utm_src=pdf-body-img
https://www.benchchem.com/product/b071911?utm_src=pdf-custom-synthesis
https://www.chemscene.com/product/188797-88-8.html
https://www.benchchem.com/product/b154889
https://www.mdpi.com/1420-3049/30/1/169
https://pubmed.ncbi.nlm.nih.gov/39795225/
https://pubmed.ncbi.nlm.nih.gov/39795225/
https://www.benchchem.com/pdf/Structure_Activity_Relationship_of_2_Substituted_Nicotinamide_Derivatives_as_Antifungal_Agents_A_Comparative_Guide.pdf
https://pubmed.ncbi.nlm.nih.gov/36770802/
https://pubmed.ncbi.nlm.nih.gov/36770802/
https://pdfs.semanticscholar.org/bfcc/0ba3b3368f67ee4a2ffe9011dbc806250b61.pdf
https://www.mdpi.com/1424-8247/18/10/1484
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Anti-inflammatory effects of 4-phenyl-3-butenoic acid and 5-(acetylamino)-4-oxo-6-phenyl-
2-hexenoic acid methyl ester, potential inhibitors of neuropeptide bioactivation - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Nonsteroidal antiinflammatory agents. 2. [(Heteroarylamino)phenyl]alkanoic acids -
PubMed [pubmed.ncbi.nlm.nih.gov]

11. Newly discovered anti-inflammatory properties of the benzamides and nicotinamides -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Methyl 2-phenylnicotinate: A Review of Available
Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071911#methyl-2-phenylnicotinate-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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